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Compound of Interest

Compound Name: L,L-Lanthionine sulfoxide

Cat. No.: B15196564

Disclaimer: No specific Safety Data Sheet (SDS) for L,L-Lanthionine sulfoxide (CAS No.
105659-38-9) is readily available. The following disposal procedures are based on the safety
data for the closely related compound, L-Methionine sulfoxide, and general principles of
laboratory chemical safety. It is imperative to handle L,L-Lanthionine sulfoxide with caution
and to consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal guidance.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals to ensure the safe handling and disposal of L,L-Lanthionine
sulfoxide.

Hazard Assessment and Safety Precautions

Based on information for analogous compounds, L,L-Lanthionine sulfoxide should be
handled as a substance that may cause skin and serious eye irritation.[1][2] It may also form
combustible dust concentrations in the air.[3]

Personal Protective Equipment (PPE):
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Equipment Specification

Chemical safety goggles or glasses conforming
Eye Protection to EN166 (EU) or OSHA 29 CFR 1910.133
(US).[1][2]

) Chemical-resistant gloves (e.qg., nitrile rubber).
Hand Protection
Inspect gloves before use.[2]

Body Protection Laboratory coat.

Not required under normal use conditions with
Respiratory Protection adequate ventilation. If dust is generated, use a

NIOSH-approved respirator.[3]

Spill Management

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

Experimental Workflow for Spill Cleanup:

Dispose of waste according o nsiutional uideines:

Click to download full resolution via product page
Caption: Workflow for handling a spill of L,L-Lanthionine sulfoxide.

Disposal Procedures

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste and consult local, regional, and national regulations for complete and accurate
classification.[1]

Step-by-Step Disposal Guidance:
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e Waste Identification: L,L-Lanthionine sulfoxide waste should be considered chemical
waste. Do not dispose of it down the drain or in regular trash.

e Containerization:

o Collect waste L,L-Lanthionine sulfoxide in a clearly labeled, sealed, and appropriate
waste container.

o The container must be compatible with the chemical.

o Label the container with "Hazardous Waste," the full chemical name ("L,L-Lanthionine
sulfoxide"), and any known hazard characteristics (e.g., "Irritant").

o Storage:

o Store the waste container in a designated satellite accumulation area.

o Keep the container closed when not in use.

o Store away from incompatible materials, such as strong oxidizing agents.[3]
e Disposal Request:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
chemical waste.

o Provide them with all necessary information about the waste material.
o Empty Containers:

o Thoroughly rinse empty containers with a suitable solvent (e.g., water).

o Dispose of the rinsate as chemical waste.

o Once clean, the container can be disposed of according to institutional guidelines for non-
hazardous lab glass or plastic.

Logical Relationship for Disposal Decision-Making:
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L,L-Lanthionine Sulfoxide f@

Is it contaminated with other hazardous materials?

Uncontaminated L,L-Lanthionine Sulfoxide Contaminated Mixture

\ A\

Collect in a dedicated, labeled waste container Collect in a compatible, labeled waste container noting all components

Contact EHS for disposal

Click to download full resolution via product page

Caption: Decision-making process for the disposal of L,L-Lanthionine sulfoxide.

Chemical and Physical Properties (of L-Methionine
sulfoxide as a proxy)

The following data for L-Methionine sulfoxide can be used as a reference to understand the
general properties of a similar compound.
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Property Value Source
Physical State Solid [3]
Appearance White [3]
Melting Point 234-235°C [4]
Boiling Point 434°C at 760 mmHg [4]
Solubility in Water 53.7g/L@ 20 °C [3]
Incompatible Materials Strong oxidizing agents [3]

Nitrogen oxides (NOx), Carbon
monoxide (CO), Carbon [1]
dioxide (C0O2), Sulfur oxides

Hazardous Decomposition

Products

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of L,L-Lanthionine sulfoxide, thereby minimizing risks to themselves,
their colleagues, and the environment. Always prioritize safety and consult with your
institution's EHS professionals for guidance tailored to your specific circumstances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15196564+#l-I-lanthionine-sulfoxide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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